2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H16F3N5OS/c1-11-6-12(2)26(25-11)15-8-17(23-10-22-15)28-9-16(27)24-14-5-3-4-13(7-14)18(19,20)21/h3-8,10H,9H2,1-2H3,(H,24,27)
• InChI Key: VJNWMFLTQRVLQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C18H16F3N5OS
• Molecular Weight: 407.4 g/mol
• CAS No.: 1251710-60-7

Description

2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C18H16F3N5OS and its molecular weight is 407.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Agents Development : A study by Bondock et al. (2008) focused on synthesizing new heterocycles incorporating an antipyrine moiety, revealing compounds with antimicrobial properties. These compounds include various pyrazole and pyrimidine derivatives, suggesting potential applications in developing new antimicrobial agents (Bondock et al., 2008).

Synthesis of Novel Isoxazolines and Isoxazoles

• Cycloaddition Reactions for New Molecules : Research by Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This study highlights the use of cycloaddition reactions to create compounds with potential applications in various fields, including medicinal chemistry and material science (Rahmouni et al., 2014).

Radioligand Synthesis for Imaging

• Translocator Protein Imaging : A study on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, illustrates the compound's potential in neuroimaging and the study of neuroinflammation. This research underscores the utility of pyrazolo[1,5-a]pyrimidineacetamides in developing diagnostic tools for neurological conditions (Dollé et al., 2008).

Anticancer Activity

• Anticancer Compound Synthesis : The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents by Rahmouni et al. (2016) indicate the potential of these compounds in cancer treatment. This research demonstrates the significance of pyrazolo[3,4-d]pyrimidin-4(5H)-ones in developing new therapeutics for cancer (Rahmouni et al., 2016).